![molecular formula C28H25ClN2O B2820323 1-(4-methylphenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one O-(4-chlorobenzyl)oxime CAS No. 338757-84-9](/img/structure/B2820323.png)
1-(4-methylphenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one O-(4-chlorobenzyl)oxime
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Description
1-(4-methylphenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one O-(4-chlorobenzyl)oxime is a useful research compound. Its molecular formula is C28H25ClN2O and its molecular weight is 440.97. The purity is usually 95%.
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Scientific Research Applications
Polymer Research : Meng et al. (1996) discussed the synthesis and use of certain polymer compounds that could have similarities in structure and behavior to 1-(4-methylphenyl)-2-phenyl-1,5,6,7-tetrahydro-4H-indol-4-one O-(4-chlorobenzyl)oxime. These compounds show properties like photoinduced birefringence and may involve cooperative motion in amorphous polymers, which could be relevant to the study of our compound of interest (Meng et al., 1996).
Synthesis of Cytotoxic Agents : Dimmock et al. (1978) worked on synthesizing certain oximes and derivatives as potential cytotoxic and antitumor agents. Though not directly on this compound, this research shows the broader application of oximes in medicinal chemistry, which could include our compound (Dimmock et al., 1978).
Chemosensor Development : Zhao et al. (2011) created a sensitive phosphorescent chemosensor using an iridium(III) complex of an oximated compound for the detection of hypochlorite. This indicates the potential of oximated compounds, similar to our compound of interest, in the development of sensitive detection tools for specific chemicals (Zhao et al., 2011).
Photopolymerization Studies : Delzenne et al. (1970) investigated O-acylated oximinoketones, which may have structural similarities to this compound. Their work focused on the photolysis and photopolymerization initiated by these compounds, highlighting another potential application in the field of polymer chemistry (Delzenne et al., 1970).
Electroluminescent Device Development : Zhang et al. (2007) synthesized 1,3,4-oxadiazole derivatives with potential applications in electroluminescent devices. The synthesis and properties of such compounds may provide insights into the possible uses of similar complex molecules like this compound in electronic applications (Zhang et al., 2007).
Analytical Chemistry Applications : Gerard-Monnier et al. (1998) demonstrated the use of indole derivatives in a colorimetric assay for lipid peroxidation. This suggests that complex indole derivatives, potentially including our compound of interest, could have applications in analytical methods for biological and chemical analysis (Gérard-Monnier et al., 1998).
Detection of Phosgene : Kim et al. (2017) developed a meso-oxime-substituted compound for the colorimetric and fluorogenic detection of phosgene. This illustrates the use of oxime-substituted compounds in environmental monitoring and safety applications, which could be relevant to the compound (Kim et al., 2017).
Properties
IUPAC Name |
(Z)-N-[(4-chlorophenyl)methoxy]-1-(4-methylphenyl)-2-phenyl-6,7-dihydro-5H-indol-4-imine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H25ClN2O/c1-20-10-16-24(17-11-20)31-27-9-5-8-26(30-32-19-21-12-14-23(29)15-13-21)25(27)18-28(31)22-6-3-2-4-7-22/h2-4,6-7,10-18H,5,8-9,19H2,1H3/b30-26- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYCZPNTYQSIVPT-BXVZCJGGSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N2C3=C(C=C2C4=CC=CC=C4)C(=NOCC5=CC=C(C=C5)Cl)CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=CC=C(C=C1)N2C3=C(C=C2C4=CC=CC=C4)/C(=N\OCC5=CC=C(C=C5)Cl)/CCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H25ClN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
441.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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